5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol

• IUPAC Name: 5-fluoro-2-(4-thiomorpholin-4-ylpiperidin-1-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H19FN4OS/c14-11-9-15-13(16-12(11)19)18-3-1-10(2-4-18)17-5-7-20-8-6-17/h9-10H,1-8H2,(H,15,16,19)
• InChI Key: NQYSTQZDMLQNQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCSCC2)C3=NC=C(C(=O)N3)F
• Molecular Formula: C13H19FN4OS
• Molecular Weight: 298.38 g/mol

Description

5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol is a chemical compound that belongs to the class of pyrimidine analogs. It has been extensively studied for its potential use in scientific research as it exhibits promising biological activity. In

Mechanism of Action

The mechanism of action of 5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various biological processes. It has been shown to inhibit the activity of DNA polymerase, which is essential for DNA replication and repair. It has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, which is the programmed cell death of cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to exhibit anti-inflammatory and antiviral activity.

Advantages and Limitations for Lab Experiments

5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol exhibits several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its biological activity. However, it also exhibits certain limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could focus on the identification of the specific enzymes and proteins that are inhibited by the compound. Additionally, further studies could be conducted to explore the potential use of the compound in the treatment of neurological disorders such as Alzheimer's disease.

Scientific Research Applications

5-fluoro-2-[4-(4-thiomorpholinyl)-1-piperidinyl]-4-pyrimidinol has been extensively studied for its potential use in scientific research. It has been found to exhibit promising biological activity against various diseases, including cancer, inflammation, and viral infections. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.